Cas no 107551-67-7 (3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid)
107551-67-7 structure
Product Name:3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
CAS No:107551-67-7
MF:C13H18O3
MW:222.280224323273
CID:127594
PubChem ID:5463779
Update Time:2025-04-18
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid
- 3-(3-tert-butyl-4-hydroxyphenyl)propanoic acid
- Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-
- 3-(3-tert-butyl-4-hydroxyphenyl)propionic acid
- BS-49767
- 3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoicacid
- SCHEMBL1537791
- DTXSID20420180
- 3-(3-tert-butyl-4-hydroxyphenyl)-propionic acid
- EC 403-920-4
- CS-0342940
- 107551-67-7
- FZQRSWHPNZTNQQ-UHFFFAOYSA-N
- NS00006451
- 3-(3-tert-butyl-4-hydroxy-phenyl)-propionic acid
- E84595
- DB-338856
-
- Inchi: 1S/C13H18O3/c1-13(2,3)10-8-9(4-6-11(10)14)5-7-12(15)16/h4,6,8,14H,5,7H2,1-3H3,(H,15,16)
- InChI Key: FZQRSWHPNZTNQQ-UHFFFAOYSA-N
- SMILES: OC1=CC=C(CCC(=O)O)C=C1C(C)(C)C
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
- LogP: 2.70690
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108583-5g |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 5g |
$1382.40 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1078944-100mg |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 100mg |
$135 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1078944-250mg |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 250mg |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1078944-1g |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 1g |
$405 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1220962-1g |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 1g |
$500 | 2024-06-03 | |
| Ambeed | A490842-100mg |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 100mg |
$87.0 | 2025-02-25 | |
| Ambeed | A490842-250mg |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 250mg |
$146.0 | 2025-02-25 | |
| Ambeed | A490842-1g |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 1g |
$395.0 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1220962-5g |
3-(3-(tert-butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 5g |
$1390 | 2025-02-19 | |
| Aaron | AR007F2S-100mg |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid |
107551-67-7 | 95% | 100mg |
$98.00 | 2025-02-12 |
3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
107551-67-7 (3-(3-(tert-Butyl)-4-hydroxyphenyl)propanoic acid) Related Products
- 20170-32-5(3,5-Di-tert-butyl-4-hydroxyphenylpropionic Acid)
- 86860-74-4(Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, potassium salt (1:1))
- 93924-84-6(Benzenepropanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, C1-4-alkyl esters, reaction products with stearyl alc., distn. residues)
- 885025-52-5(BENZENEBUTANOIC ACID, 3,5-BIS(1,1-DIMETHYLETHYL)-2-HYDROXY-)
- 118625-47-1(Benzenepropanoic acid, 3-(1,1-dimethylethyl)-5-dodecyl-4-hydroxy-)
- 13291-09-3(3-(2-hydroxyphenyl)pentanedioic acid)
- 24794-55-6(Benzenepropanoic acid, 3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-)
- 515815-38-0(Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-)
- 90804-34-5(3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid)
- 188612-11-5(Benzenehexanoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent